molecular formula C11H10N2O2 B8334239 6-Ethylcinnolin-3-yl carboxylic acid

6-Ethylcinnolin-3-yl carboxylic acid

Cat. No. B8334239
M. Wt: 202.21 g/mol
InChI Key: GVZLMHNNWAWJQF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Ethylcinnolin-3-yl carboxylic acid is a useful research compound. Its molecular formula is C11H10N2O2 and its molecular weight is 202.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-Ethylcinnolin-3-yl carboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-Ethylcinnolin-3-yl carboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

6-Ethylcinnolin-3-yl carboxylic acid

Molecular Formula

C11H10N2O2

Molecular Weight

202.21 g/mol

IUPAC Name

6-ethylcinnoline-3-carboxylic acid

InChI

InChI=1S/C11H10N2O2/c1-2-7-3-4-9-8(5-7)6-10(11(14)15)13-12-9/h3-6H,2H2,1H3,(H,14,15)

InChI Key

GVZLMHNNWAWJQF-UHFFFAOYSA-N

Canonical SMILES

CCC1=CC2=CC(=NN=C2C=C1)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

N-Sodium hydroxide (10 ml.) was added to a stirred solution of ethyl 6-ethylcinnolin-3-yl carboxylate (2.3 g.) in ethanol (10 ml.). The mixture was stirred at room temperature overnight. It was then evaporated under reduced pressure to approximately half-volume, diluted with water (20 ml.), and the mixture filtered. The filtrate was cooled to 0°-5° C., and acidified to pH 2 with concentrated hydrochloric acid. The resulting precipitate was filtered off, washed with water, and dried in vacuo. The solid was crystallised from a mixture of ethyl acetate and petroleum ether (b.p. 40°-60° C.) to give 6-ethylcinnolin-3-yl carboxylic acid, m.p. 176°-8° C. (decomposition).
[Compound]
Name
N-Sodium hydroxide
Quantity
10 mL
Type
reactant
Reaction Step One
Name
ethyl 6-ethylcinnolin-3-yl carboxylate
Quantity
2.3 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One

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